Cas no 896326-35-5 (N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide)

• Product Name: N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide
• CAS No: 896326-35-5
• MF: C₁₇H₁₉FN₂O₄S₂
• MW: 398.472165346146
• CID: 5815668
• PubChem ID: 22584066
• Update Time: 2025-06-26

N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-propyl-
• F2570-0440
• AKOS021622809
• 896326-35-5
• N'-[2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-propylethanediamide
• AKOS002056876
• N1-(2-((4-fluorophenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-N2-propyloxalamide
• N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide

• Inchi： 1S/C17H19FN2O4S2/c1-2-9-19-16(21)17(22)20-11-15(14-4-3-10-25-14)26(23,24)13-7-5-12(18)6-8-13/h3-8,10,15H,2,9,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： OIVPLVMENWYQIM-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(F)C=C1)(=O)=O)C1SC=CC=1)(=O)C(NCCC)=O

Computed Properties

• Exact Mass: 398.07702760g/mol
• Monoisotopic Mass: 398.07702760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• pka: 11.58±0.46(Predicted)

Additional information on N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide

Comprehensive Analysis of N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide (CAS No. 896326-35-5)

The compound N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide (CAS No. 896326-35-5) is a specialized sulfonamide derivative with a unique molecular structure combining fluorobenzene and thiophene moieties. Its intricate design has garnered significant attention in pharmaceutical and agrochemical research, particularly for its potential as a bioactive intermediate. The presence of the 4-fluorobenzenesulfonyl group enhances its binding affinity to target proteins, while the thiophene ring contributes to its electronic properties, making it a versatile candidate for drug discovery.

In recent years, the demand for sulfonamide-based compounds has surged due to their applications in enzyme inhibition and receptor modulation. Researchers are particularly interested in how CAS No. 896326-35-5 interacts with biological targets, given its dual functional groups. A common query in scientific forums revolves around its synthetic pathway and scalability, as optimizing its production remains a challenge. Additionally, its solubility and stability under physiological conditions are frequently discussed, as these factors critically influence its applicability in preclinical studies.

From an industrial perspective, N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide is often explored for its role in crop protection formulations. The fluorine atom in its structure is known to enhance pesticidal activity, aligning with the growing trend of developing eco-friendly agrochemicals. Sustainability-focused searches often highlight its potential as a low-residue alternative to traditional pesticides, addressing global concerns about environmental impact.

Another hot topic is the compound’s patent landscape. With increasing intellectual property filings around sulfonamide derivatives, CAS No. 896326-35-5 has become a subject of legal and commercial interest. Analysts frequently investigate its inclusion in drug pipelines or agricultural patents, reflecting its cross-disciplinary relevance. This aligns with user searches for “novel sulfonamide applications 2024” or “fluorinated compound patents”, indicating a need for up-to-date, actionable insights.

For laboratory use, the compound’s analytical characterization is critical. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. Queries such as “CAS 896326-35-5 spectral data” or “sulfonamide derivative synthesis protocols” dominate academic search trends, underscoring the need for detailed technical documentation. Its storage conditions and handling precautions are also frequently searched, emphasizing safety in research settings.

In conclusion, N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-propylethanediamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to sustainable agriculture—highlight its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to remain a focal point for both academic and commercial exploration.